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Compound of Interest

Compound Name: Solvent blue 132

Cat. No.: B1166899

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
Solvent Blue 132 dye in flow visualization studies. The following sections detail the dye's
properties, experimental procedures for surface flow visualization, and data interpretation
guidelines.

Introduction to Solvent Blue 132 in Flow
Visualization

Solvent Blue 132 is a blue-colored anthraquinone dye with high thermal stability, good
lightfastness, and resistance to acids and alkalis.[1][2][3] Its solubility in various organic
solvents and oils makes it a suitable candidate for "oil and dye" surface flow visualization, a
technique used to reveal the streamlines of fluid flow over a solid surface.[4][5][6] This method
is particularly valuable in aerodynamics, hydrodynamics, and other fields of fluid mechanics for
identifying flow features such as separation, reattachment, and vortex patterns.[4][7]

The principle behind this technique involves applying a thin, uniform layer of a mixture
containing oil and the dye to the surface of interest.[5][6] When the fluid (e.qg., air or water)
flows over the surface, the shear stress exerted by the fluid moves the oil. The less volatile dye
particles are left behind, forming streaks that indicate the direction of the surface flow.[5]

Properties of Solvent Blue 132
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A summary of the key physical and chemical properties of Solvent Blue 132 is presented in
Table 1. Understanding these properties is crucial for preparing stable and effective
visualization mixtures.

Property Value Reference
Appearance Blue Powder [1]

Heat Resistance Up to 280 °C [2][3]

Light Fastness Good (ISO 5-6) [3]

Acid Resistance Good [1]

Alkali Resistance Good [1]

Water Resistance Good [1]

Soluble in oils, gasoline,
Solubility lubricants, and various [819]

solvents.

Experimental Protocol: Oil and Dye Surface Flow
Visualization

This protocol outlines the steps for preparing and using a Solvent Blue 132-based mixture for
surface flow visualization in a wind tunnel experiment. The same principles can be adapted for
other applications, such as in water tunnels or for visualizing flow on rotating machinery.

Materials and Equipment

e Solvent Blue 132 dye powder

Carrier fluid (e.g., kerosene, light mineral oil, linseed oil)[10]

Viscosity-modifying oil (e.g., heavy machine oil, diesel oil)[5][6]

Volatile solvent for viscosity adjustment (e.g., ethanol, kerosene)[5][10]

Soft brush for application[5]
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Surface to be visualized (e.qg., airfoil, vehicle model)

Flow generation equipment (e.g., wind tunnel)

High-resolution camera for documentation[10]

Appropriate lighting (UV light can be used if a fluorescent version of the dye is available)[10]

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Preparation of the Visualization Mixture

The ideal recipe for the visualization mixture often requires some experimentation based on the
specific flow conditions (e.g., air speed, temperature).[4] The goal is to create a mixture that is
fluid enough to move under the influence of the flow but viscous enough to leave clear traces
without being blown away completely.

Table 2: Example Mixture Compositions for Different Flow Velocities

Dye
] . . Viscosity v .
Flow Velocity Carrier Fluid o Concentration Notes
Modifier .
(Typical)
A lower viscosity
0.1-0.3g/lcm3of isneeded to
Low Speed (<15 Kerosene or ] ) ] }
Linseed Oil pigment in the ensure the

m/s)

Light Mineral Qil

final mixture.[5]

mixture moves

easily.

High Speed (>
15 m/s)

Light Mineral Qil

Heavy Machine
oil

0.1-0.3 g/cm3 of
pigment in the

final mixture.[5]

A higher viscosity
is required to
prevent the
mixture from
being stripped
from the surface

too quickly.

Protocol:
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¢ |n a chemical-resistant beaker, add the desired volume of the carrier fluid.

o Gradually add the viscosity-modifying oil while stirring until the desired consistency is
achieved. The viscosity can be tested by allowing the mixture to flow down a tilted surface.

e Slowly add the Solvent Blue 132 powder to the oil mixture while continuously stirring to
ensure a uniform dispersion and prevent clumping.

o [f the mixture is too viscous, a small amount of a volatile solvent like kerosene can be added
to reduce its viscosity.[5]

Application of the Mixture

e Ensure the surface of the model is clean and dry.

e Using a soft brush, apply a thin, uniform layer of the Solvent Blue 132 mixture to the area of
interest on the model's surface.[5] The coating should be homogenous for optimal results.[4]

e The model is now ready to be placed in the test section of the wind tunnel.

Experimental Run and Data Acquisition

¢ Mount the model securely in the test section.
e Set up the camera and lighting to ensure a clear view of the surface.
 Start the flow (e.qg., turn on the wind tunnel) and bring it to the desired velocity.

e The air stream will cause the oil to flow, leaving behind the blue dye as streaks that follow
the streamlines of the surface flow.[5]

» Allow the pattern to develop and stabilize. The time required for the pattern to dry depends
on the wind tunnel velocity and the composition of the mixture.[6]

» Record high-resolution images or videos of the resulting pattern for later analysis.[10]

o After the experiment, the model can be cleaned using an appropriate solvent.
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Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a surface flow visualization
experiment using the oil and dye technique.
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Experimental Workflow for Surface Flow Visualization

Select Carrier Fluid and Viscosity Modifier Clean Model Surface

Prepare Oil Mixture

Add Solvent Blue 132 Dye

Adjust Viscosity

Experiment Phase

Apply Dye Mixture to Surface Mount Model in Test Section Initiate Fluid Flow Allow Flow Pattern to Develop

l:iata Acquisition & Analysis

| Record Images/Video of Dye Pattern| | Analyze Flow Features |

Clean Model

Click to download full resolution via product page

Caption: Workflow for oil and dye surface flow visualization.
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Data Interpretation and Analysis

The resulting patterns of Solvent Blue 132 on the surface provide qualitative information about
the flow characteristics.

o Streaklines: The lines formed by the dye indicate the direction of the fluid flow at the surface.

o Areas of Accumulation: Regions where the dye accumulates can signify stagnation points or
areas of low shear stress.

o Bare Spots: Areas where the dye is completely washed away indicate high shear stress.

» Lines of Convergence and Divergence: These can indicate flow separation and reattachment
points, respectively.

For more quantitative analysis, image processing techniques can be applied to the captured
images to map the surface streamlines and extract velocity field information, although this is a
more advanced application of the technique.

Safety Precautions
» Always work in a well-ventilated area, especially when using volatile solvents like kerosene.

o Wear appropriate personal protective equipment, including gloves and safety glasses.

o Consult the Material Safety Data Sheet (MSDS) for Solvent Blue 132 and any solvents used
for detailed safety information.

By following these protocols and guidelines, researchers can effectively utilize Solvent Blue
132 for insightful flow visualization studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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